Cas no 90951-66-9 (2-(Hexyloxy)ethane-1-thiol)

• Product Name: 2-(Hexyloxy)ethane-1-thiol
• CAS No: 90951-66-9
• MF: C₈H₁₈OS
• MW: 162.292921543121
• CID: 6553968
• PubChem ID: 21429408
• Update Time: 2025-05-20

2-(Hexyloxy)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 90951-66-9
• EN300-7110266
• 2-(hexyloxy)ethane-1-thiol
• SCHEMBL1402505
• AKOS018587866
• 2-(Hexyloxy)ethane-1-thiol

• Inchi： 1S/C8H18OS/c1-2-3-4-5-6-9-7-8-10/h10H,2-8H2,1H3
• InChI Key： FPBRQEOVLDMJJP-UHFFFAOYSA-N
• SMILES： SCCOCCCCCC

Computed Properties

• Exact Mass: 162.10783637g/mol
• Monoisotopic Mass: 162.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2Ų

Additional information on 2-(Hexyloxy)ethane-1-thiol

2-(Hexyloxy)ethane-1-thiol: A Comprehensive Overview

2-(Hexyloxy)ethane-1-thiol (CAS No. 90951-66-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound, also referred to as thioether with hexyloxy substituent, is characterized by its sulfur-containing functional group, which imparts distinctive reactivity and stability. The molecule consists of a thiol group (-SH) attached to an ethane backbone, with a hexyloxy group (-O-C6H13) at the second position. This structure not only enhances its solubility in organic solvents but also contributes to its potential in various chemical and biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Hexyloxy)ethane-1-thiol through a variety of methods, including nucleophilic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity, making the compound more accessible for research and industrial applications. The compound's ability to form stable disulfide bonds has been exploited in the development of novel materials, such as biocompatible polymers and drug delivery systems.

One of the most promising applications of 2-(Hexyloxy)ethane-1-thiol lies in its use as a precursor for advanced materials. Researchers have demonstrated that this compound can be polymerized to form thiol-based polymers with exceptional mechanical properties. These polymers exhibit high tensile strength and flexibility, making them ideal candidates for use in flexible electronics, biomaterials, and advanced coatings. Furthermore, the incorporation of the hexyloxy group introduces hydrophobicity, which enhances the material's resistance to environmental factors such as moisture and UV radiation.

In the field of sensors and detection technologies, 2-(Hexyloxy)ethane-1-thiol has shown potential as a sensitive component in chemiresistive sensors. Its ability to respond to changes in environmental conditions, such as temperature and pH levels, has been leveraged to develop sensors for monitoring industrial processes and biomedical applications. Recent studies have highlighted the compound's role in enhancing sensor sensitivity by modifying electrode surfaces with self-assembled monolayers (SAMs). These SAMs provide a controlled environment for molecular interactions, enabling precise detection of target analytes.

The biological activity of 2-(Hexyloxy)ethane-1-thiol has also been explored in recent research. Studies indicate that this compound exhibits moderate antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, its thiol group enables it to participate in redox reactions, making it a potential candidate for use in bioenergetic systems and catalytic processes. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic applications.

From an environmental perspective, 2-(Hexyloxy)ethane-1-thiol has been investigated for its role in green chemistry applications. Its ability to act as a mild reducing agent has been utilized in the synthesis of nanoparticles without the need for harsh chemical conditions. This approach not only reduces energy consumption but also minimizes waste generation, aligning with sustainable chemistry principles.

In conclusion, 2-(Hexyloxy)ethane-1-thiol (CAS No. 90951-66-9) is a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials, sensors, and biological systems. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play a pivotal role in shaping future innovations across industries.